Cas no 2228423-14-9 (methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate
• CAS No: 2228423-14-9
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 6000157
• PubChem ID: 165781128
• Update Time: 2025-06-27

methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate
• SY340014
• 2228423-14-9
• EN300-1904690

• Inchi： 1S/C10H10BrFO3/c1-15-10(14)8(13)5-6-3-2-4-7(11)9(6)12/h2-4,8,13H,5H2,1H3
• InChI Key： LZFRWXDGNHQOFH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate

Introduction to Methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate (CAS No. 2228423-14-9)

Methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate (CAS No. 2228423-14-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various bioactive molecules. The presence of both bromo and fluorine substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in the creation of more complex chemical entities.

The molecular structure of methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate consists of a carboxylate ester group attached to a hydroxyl-substituted propanoic acid backbone, with the aromatic ring bearing both bromine and fluorine atoms at specific positions. This arrangement not only contributes to its stability but also opens up multiple avenues for chemical modification, making it an indispensable tool in synthetic organic chemistry.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. Methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its incorporation into drug candidates has been linked to improved pharmacokinetic properties, enhanced binding affinity, and increased metabolic stability, which are critical factors in drug design.

The compound's utility extends beyond pharmaceutical applications. It has also been explored in the field of agrochemicals, where its structural features contribute to the development of more effective and environmentally friendly pesticides. The combination of bromo and fluorine substituents provides a scaffold that can be further functionalized to create molecules with specific biological activities.

Recent advancements in computational chemistry have allowed researchers to predict the reactivity and potential applications of methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate with greater accuracy. These computational models have been instrumental in designing synthetic routes that maximize yield and minimize byproduct formation. Such innovations are essential for streamlining the drug discovery process and reducing costs associated with large-scale production.

The synthesis of methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled chemists to achieve higher selectivity and efficiency in these transformations. For instance, transition metal catalysts have been employed to facilitate cross-coupling reactions between the aromatic ring and other functional groups, leading to the formation of complex molecular architectures.

In addition to its synthetic value, methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate has been studied for its potential role in material science. Its unique chemical properties make it a candidate for developing novel polymers and coatings with enhanced durability and functionality. The ability to incorporate this compound into various matrices has opened up new possibilities for creating advanced materials with tailored properties.

The growing interest in green chemistry has also influenced the research on methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate. Efforts are being made to develop synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and biocatalytic approaches have been explored as alternatives to traditional synthetic protocols, aligning with the principles of sustainable chemistry.

The pharmacological potential of methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate continues to be explored through preclinical studies. Researchers are investigating its effects on various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to modulate these pathways suggests its utility as a lead compound for further drug development.

The impact of methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate on industrial applications is also noteworthy. Its use as an intermediate in the production of fine chemicals has led to more efficient manufacturing processes and cost savings for chemical companies. As demand for high-purity compounds grows, this compound will likely play an increasingly important role in industrial chemistry.

In conclusion, methyl 3-(3-bromo-2-fluorophenyl)-2-hydroxypropanoate (CAS No. 2228423-14-9) is a versatile compound with significant potential across multiple sectors, including pharmaceuticals, agrochemicals, material science, and industrial chemistry. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, while its biological activity positions it as a promising candidate for drug development. As research continues to uncover new applications for this compound, its importance is expected to grow even further.